Cas no 676620-30-7 (Acetonitrile, [2,3-dihydro-2-(hydroxyimino)-3-oxo-1H-inden-1-ylidene]- (9CI))

Acetonitrile, [2,3-dihydro-2-(hydroxyimino)-3-oxo-1H-inden-1-ylidene]- (9CI) structure
676620-30-7 structure
Product Name:Acetonitrile, [2,3-dihydro-2-(hydroxyimino)-3-oxo-1H-inden-1-ylidene]- (9CI)
CAS No:676620-30-7
MF:C11H6N2O2
MW:198.177542209625
CID:966585
PubChem ID:92045413
Update Time:2025-04-19

Acetonitrile, [2,3-dihydro-2-(hydroxyimino)-3-oxo-1H-inden-1-ylidene]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile, [2,3-dihydro-2-(hydroxyimino)-3-oxo-1H-inden-1-ylidene]- (9CI)
    • ACETONITRILE,[2,3-DIHYDRO-2-(HYDROXYIMINO)-3-OXO-1H-INDEN-1-YLIDENE]-
    • 676620-30-7
    • Inchi: 1S/C11H6N2O2/c12-6-5-8-7-3-1-2-4-9(7)11(14)10(8)13-15/h1-5,15H/b8-5+,13-10-
    • InChI Key: WRFKDYANFPQETO-NSCBVSHOSA-N
    • SMILES: O=C1/C(/C(=C/C#N)/C2C=CC=CC=21)=N\O

Computed Properties

  • Exact Mass: 198.043
  • Monoisotopic Mass: 198.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.4A^2
  • XLogP3: 1.7
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